Cas no 2091153-48-7 (2-Fluoro-4-hydroxy-5-methyl-benzoic acid methyl ester)

• Product Name: 2-Fluoro-4-hydroxy-5-methyl-benzoic acid methyl ester
• CAS No: 2091153-48-7
• MF: C₉H₉FO₃
• MW: 184.164366483688
• CID: 4785743
• Update Time: 2023-08-17

2-Fluoro-4-hydroxy-5-methyl-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-hydroxy-5-methyl-benzoic acid methyl ester

• Inchi： 1S/C9H9FO3/c1-5-3-6(9(12)13-2)7(10)4-8(5)11/h3-4,11H,1-2H3
• InChI Key： HHDCCOFZBIOIHT-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C)=CC=1C(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5